A non-linear phenomenon observed in the photochromic crystals of a rhodium dithionite complex with n-propyl moieties†
Dalton Transactions Pub Date: 2020-01-03 DOI: 10.1039/C9DT04760C
Abstract
Crystalline-state photochromism of a rhodium dithionite complex with n-propyl moieties was studied directly by performing single crystal X-ray diffraction experiments; a non-linear relationship between the degree of the conformational change of the n-propyl moiety and the degree of the photochromic reaction of the dithionite group (μ-O2SSO2) was observed at −173 °C.
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